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An In-Depth Technical Guide to the Physicochemical Properties of 4,4'-Dibenzoylquinone
Dioxime

Abstract
4,4'-Dibenzoylquinone Dioxime (CAS No. 120-52-5) is a significant organic compound with

diverse applications, ranging from a vulcanizing agent in the polymer industry to a specialized

reagent in analytical chemistry.[1][2] A comprehensive understanding of its physical and

chemical properties is paramount for its effective application and for ensuring safety in research

and development. This technical guide provides a detailed examination of the core

physicochemical and spectroscopic properties of 4,4'-Dibenzoylquinone Dioxime, intended

for researchers, chemists, and professionals in drug development and material science. The

guide synthesizes data on its chemical identity, physical characteristics, and spectroscopic

fingerprint, and includes detailed protocols for its characterization.

Introduction and Chemical Identity
Overview and Significance
4,4'-Dibenzoylquinone Dioxime, also known by synonyms such as p-Benzoquinone bis(O-

benzoyloxime) and Quinone Dioxime Dibenzoate, is a derivative of p-benzoquinone dioxime.[1]

[3] Its molecular structure, featuring two benzoyl groups attached to a quinone dioxime core,

imparts unique characteristics that make it valuable in several fields. Primarily, it functions as a

vulcanizing accelerator, particularly in the plastics and rubber industries.[2] Beyond material
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science, its ability to form colored complexes with metal ions makes it a useful chelating agent

and analytical reagent for spectrophotometric determination.[1] Furthermore, it serves as a

versatile building block in organic synthesis for creating more complex molecules.[1]

Chemical Structure and Identification
The structural foundation of this compound is a 1,4-benzoquinone dioxime core where the

hydrogen atoms of the oxime groups are substituted with benzoyl groups. This structure is key

to its reactivity and physical properties.
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Spectroscopic Workflow

Sample of 4,4'-Dibenzoylquinone Dioxime
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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